4-methyl-2-{[(3-methylpyridin-2-yl)oxy]methyl}morpholine

• IUPAC Name: 4-methyl-2-[(3-methylpyridin-2-yl)oxymethyl]morpholine
• InChI: InChI=1S/C12H18N2O2/c1-10-4-3-5-13-12(10)16-9-11-8-14(2)6-7-15-11/h3-5,11H,6-9H2,1-2H3
• InChI Key: JJJRKUJRBMXULK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CN(CCO2)C
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

The compound “4-methyl-2-{[(3-methylpyridin-2-yl)oxy]methyl}morpholine” is a morpholine derivative. Morpholine is a common chemical structure found in many pharmaceuticals and agrochemicals. It contains a pyridine ring, which is a basic heterocyclic ring present in many important natural products and pharmaceuticals.

Molecular Structure Analysis

The compound contains a morpholine ring, which is a six-membered ring with one oxygen and one nitrogen atom. It also contains a pyridine ring, which is a six-membered ring with one nitrogen atom. The presence of these heteroatoms (nitrogen and oxygen) can have significant effects on the compound’s reactivity and properties.

Chemical Reactions Analysis

As a morpholine derivative, this compound might undergo reactions typical for morpholines, such as electrophilic substitution or reactions at the nitrogen atom. The pyridine ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. Generally, morpholine derivatives are polar due to the presence of the heteroatoms and can form hydrogen bonds.

Future Directions

The potential applications of this compound would depend on its biological activity. Morpholine derivatives are widely used in medicinal chemistry, so this compound could potentially be explored for pharmaceutical applications.